Cas no 40175-80-2 (4-azido-5-chloro-1H-pyridazin-6-one)

4-azido-5-chloro-1H-pyridazin-6-one structure
40175-80-2 structure
Product Name:4-azido-5-chloro-1H-pyridazin-6-one
CAS No:40175-80-2
MF:C4H2ClN5O
MW:171.544578075409
MDL:MFCD16251202
CID:1062594
PubChem ID:4203856
Update Time:2025-04-20

4-azido-5-chloro-1H-pyridazin-6-one Chemical and Physical Properties

Names and Identifiers

    • 5-Azido-4-chloro-3(2H)-pyridazinone
    • 4-azido-5-chloro-1H-pyridazin-6-one
    • NSC 82811
    • 4-azido-5-chloropyridazin-6-one
    • 5-azido-4-chloropyridazin-3(2H)-one
    • NSC82811
    • P11864
    • DB-263474
    • AKOS030240456
    • DTXSID90400813
    • PB24231
    • NSC 82811;
    • 40175-80-2
    • NSC-82811
    • NCIOpen2_001209
    • MDL: MFCD16251202
    • Inchi: 1S/C4H2ClN5O/c5-3-2(8-10-6)1-7-9-4(3)11/h1H,(H,9,11)
    • InChI Key: NSPQISUNCJYZIE-UHFFFAOYSA-N
    • SMILES: ClC1C(NN=CC=1N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 170.99500
  • Monoisotopic Mass: 170.9947874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Melting Point: 165-166°C (dec.)
  • PSA: 95.50000
  • LogP: 0.81786

4-azido-5-chloro-1H-pyridazin-6-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-azido-5-chloro-1H-pyridazin-6-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05080-100MG
4-azido-5-chloro-1H-pyridazin-6-one
40175-80-2 95%
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¥ 884.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05080-250MG
4-azido-5-chloro-1H-pyridazin-6-one
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¥ 1,412.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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4-azido-5-chloro-1H-pyridazin-6-one
40175-80-2 95%
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¥ 2,349.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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4-azido-5-chloro-1H-pyridazin-6-one
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¥ 3,517.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 17,589.00 2023-04-13
TRC
A822950-1000mg
5-Azido-4-chloro-3(2H)-pyridazinone
40175-80-2
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$ 1068.00 2023-04-19
Chemenu
CM388473-500mg
4-azido-5-chloro-1H-pyridazin-6-one
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Chemenu
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